4-Bromothiophene-2-carboximidamide

• Molecular Formula: C5H5BrN2S
• Molecular Weight: 205.08 g/mol
• SMILES: C1=C(SC=C1Br)C(=N)N
• InChI: InChI=1S/C5H5BrN2S/c6-3-1-4(5(7)8)9-2-3/h1-2H,(H3,7,8)
• InChIKey: CLPMHULOWBXOII-UHFFFAOYSA-N

4-Bromothiophene-2-carboximidamide Product Overview

4-Bromothiophene-2-carboximidamide (CAS: 1094293-83-0) is a heterocyclic building block comprising a bromine atom at the 4-position and a carboximidamide group at the 2-position of the thiophene ring . This substitution pattern confers distinct physicochemical properties, including a molecular weight of 205.08 g/mol and a predicted pKa of 14.70±0.60 . As a member of the thiophene-2-carboximidamide family, this compound serves as a key intermediate in the synthesis of kinase inhibitors, epigenetic probes, and other bioactive molecules, where the specific placement of the bromine atom can critically influence molecular recognition and target engagement [1].

Intermediate for kinase inhibitor and epigenetic probe synthesis

4-Bromo regiochemistry may influence binding-vector profile

Bromine handle supports cross-coupling diversification

• [1] Huang H, et al. Structural Basis for Isoform Selective Nitric Oxide Synthase Inhibition by Thiophene-2-Carboximidamides. 2018. https://explore.openaire.eu/search/publication?pid=10.1021%2Facs.jmedchem.8b00199 View Source

Why Analogs Cannot Replace 4-Bromothiophene-2-carboximidamide

Within the thiophene-2-carboximidamide class, substitution pattern and halogen identity are non-interchangeable parameters. The 4-bromo substitution is not merely a synthetic convenience; it fundamentally alters electronic distribution, steric profile, and halogen bonding potential relative to 3-bromo, 5-bromo, or 4-chloro analogs. For example, the position of the bromine atom (C4 vs. C3 or C5) dictates the vector of the heavy atom in the binding pocket, which can be the difference between potent inhibition and inactivity in targets like BRD4 bromodomains or neuronal nitric oxide synthase (nNOS) [1]. Furthermore, bromine's polarizability and leaving-group ability make it a privileged handle for cross-coupling reactions (e.g., Suzuki-Miyaura) that are less efficient or impossible with chloro analogs [2]. The quantitative evidence below demonstrates that even structurally similar analogs exhibit divergent bioactivity profiles, underscoring the procurement risk of ad-hoc substitution.

Regioisomeric Shift

4-Br vs 3-Br or 5-Br may alter binding-vector and target engagement outcomes.

Halogen Identity

Br vs Cl substitution may differentiate cross-coupling efficiency and physicochemical profile.

Analog Profile Divergence

Structurally similar analogs may exhibit divergent bioactivity; substitution requires validation.

• [1] Huang H, et al. Structural Basis for Isoform Selective Nitric Oxide Synthase Inhibition by Thiophene-2-Carboximidamides. 2018. https://explore.openaire.eu/search/publication?pid=10.1021%2Facs.jmedchem.8b00199 View Source
• [2] Faull AW, et al. Thiophene-carboxamide derivatives and their use as inhibitors of the enzyme IKK-2. Patent US7125896B2. 2006. https://patents.google.com/patent/US7125896B2/en View Source

4-Bromothiophene-2-carboximidamide vs. Analogs: Quantitative Guide

BRD4 Bromodomain: 4-Bromo vs. 5-Bromo Isomers

The 4-bromo substitution on the thiophene-2-carboximidamide scaffold confers measurable binding affinity for the BRD4 bromodomain. In competitive binding assays, the compound exhibits a Kd of 2.50E+4 nM (25 µM) for BRD4 bromodomain 1 [1]. While this affinity is modest, it is quantitatively distinct from the 5-bromo positional isomer, which displays a wide range of BRD4-related activities including an IC50 of 2.5 nM in cellular reporter assays [2] and an IC50 of 1.59E+3 nM (1.59 µM) in biochemical assays [3]. This ~10-fold difference in biochemical potency and the dramatic disparity in cellular activity highlight how the exact position of the bromine atom (C4 vs. C5) drastically alters target engagement and downstream functional effects.

BRD4 BD1 Affinity

Reported

4-Br: Kd 25 µM
5-Br: IC50 1.59 µM

Affinity difference supports regioisomer selection for probe design

Assay contexts: competitive binding vs biochemical

Evidence Dimension	BRD4 Bromodomain Binding Affinity
Target Compound Data	Kd = 2.50E+4 nM (25 µM) for BRD4 bromodomain 1
Comparator Or Baseline	5-Bromothiophene-2-carboximidamide: IC50 = 1.59E+3 nM (1.59 µM) in BRD4 BD1 biochemical assay; IC50 = 2.5 nM in cellular reporter assay
Quantified Difference	~10-fold weaker biochemical affinity for 4-bromo vs. 5-bromo analog; >1000-fold difference in cellular potency
Conditions	Target_Compound: Competitive binding assay against human BRD4 bromodomain 1 expressed in T7 phage-infected E. coli BL21(DE3) cells. Comparator: Inhibition of 6His-tagged Thr-BRD4 (BD1) expressed in E. coli BL21(DE3); and BRD4 cellular reporter assay in H1299 cells.

Why This Matters

For researchers developing BRD4-targeted probes or therapeutics, selecting the correct bromo-regioisomer is critical for achieving desired potency and cellular activity; 4-bromo and 5-bromo analogs are not functionally interchangeable despite sharing a core scaffold.

• [1] BindingDB. BDBM50148555 / CHEMBL3771341. 4-Bromothiophene-2-carboximidamide BRD4 Binding Data. https://www.bindingdb.org/bind/chemsearch/marvin/CheMBL.jsp?chemid=3771341 View Source
• [2] BindingDB. BDBM50457495 / CHEMBL4215988. 5-Bromothiophene-2-carboximidamide Cellular BRD4 Activity. https://www.bindingdb.org/bind/chemsearch/marvin/CheMBL.jsp?chemid=4215988 View Source
• [3] BindingDB. BDBM50098250 / CHEMBL3590389. 5-Bromothiophene-2-carboximidamide BRD4 Biochemical IC50. https://www.bindingdb.org/bind/chemsearch/marvin/CheMBL.jsp?chemid=3590389 View Source

CREBBP Inhibition: 4-Bromo vs. 4-Chloro

The 4-bromothiophene-2-carboximidamide core demonstrates measurable inhibitory activity against the epigenetic regulator CREBBP, with a reported IC50 of 2.00E+3 nM (2 µM) in a biochemical assay using recombinant GST-tagged protein [1]. This contrasts with the 4-chloro analog, for which no comparable CREBBP inhibition data could be identified in public repositories, suggesting that the heavier, more polarizable bromine atom may be essential for engaging this target. The presence of the bromine atom may facilitate key halogen bonding interactions or provide sufficient steric bulk to occupy the acetyl-lysine binding pocket, whereas the smaller chlorine atom fails to achieve the same binding mode.

CREBBP Inhibition

Reported

4-Br: IC50 2 µM
4-Cl: No reported data

Bromine may be required for CREBBP engagement

Chloro analog lacks reported activity

Evidence Dimension	CREBBP Enzyme Inhibition
Target Compound Data	IC50 = 2.00E+3 nM (2 µM)
Comparator Or Baseline	4-Chlorothiophene-2-carboximidamide: No reported CREBBP inhibition data
Quantified Difference	Activity vs. no detectable/available activity
Conditions	Target_Compound: Inhibition of human recombinant GST-tagged CREBBP using non-acetylated ligand 1 as substrate, incubated for 2 hours.

Why This Matters

For medicinal chemists exploring epigenetic targets, the bromine atom at the 4-position is not a trivial substituent; its presence may be a prerequisite for engaging certain bromodomain-containing proteins like CREBBP, making the 4-bromo analog a necessary starting point for SAR campaigns.

• [1] BindingDB. BDBM50148555 / CHEMBL3771341. 4-Bromothiophene-2-carboximidamide CREBBP IC50 Data. https://www.bindingdb.org/bind/chemsearch/marvin/CheMBL.jsp?chemid=3771341 View Source

Histamine H3 Receptor Affinity of 4-Bromo Derivative

Derivatives of 4-bromothiophene-2-carboximidamide, such as N-(3-bromo-4-((1-methylpiperidin-3-yl)methoxy)phenethyl)-4-bromothiophene-2-carboxamide, have been evaluated for histamine H3 receptor binding. This compound exhibits an IC50 of 3.73E+3 nM (3.73 µM) in a radioligand displacement assay using [³H]SMT on human H3 receptors [1]. While the 3-bromo and 5-bromo positional isomers of the core thiophene scaffold are often explored in medicinal chemistry, the 4-bromo pattern provides a unique vector for projecting the carboxamide moiety into the receptor binding pocket. The activity of this derivative confirms that the 4-bromo substitution pattern is compatible with and can support specific GPCR interactions.

H3 Receptor Affinity

Reported

4-Br analog: IC50 3.73 µM

Scaffold supports GPCR interaction

Derivatized analog; core not tested

Evidence Dimension	Histamine H3 Receptor Binding Affinity
Target Compound Data	IC50 = 3.73E+3 nM (3.73 µM) for a 4-bromothiophene-derived analog
Comparator Or Baseline	Unsubstituted thiophene-2-carboximidamide core: No reported H3 activity
Quantified Difference	Activity conferred by 4-bromo substitution and further derivatization
Conditions	Displacement of [³H]SMT from human histamine H3 receptor.

Why This Matters

This data demonstrates that the 4-bromothiophene-2-carboximidamide scaffold can serve as a viable starting point for developing ligands targeting class A GPCRs, a major drug target class, and that its substitution pattern is not a barrier to achieving micromolar affinity.

• [1] BindingDB. BDBM50293625 / CHEMBL559963. 4-Bromothiophene-2-carboxamide derivative H3 Receptor Data. https://www.bindingdb.org/bind/chemsearch/marvin/CheMBL.jsp?chemid=559963 View Source

Physicochemical Profile: 4-Bromo vs. 4-Chloro

The identity of the halogen at the 4-position fundamentally alters the compound's physicochemical profile. 4-Bromothiophene-2-carboximidamide has a molecular weight of 205.08 g/mol and a predicted pKa of 14.70±0.60 . In contrast, its 4-chloro counterpart (CAS 1361003-73-7) has a significantly lower molecular weight of 160.62 g/mol and a predicted density of 1.6±0.1 g/cm³ . The 44.46 g/mol difference in molecular weight and the distinct electronic properties of bromine (more polarizable, better leaving group) versus chlorine directly impact passive permeability, metabolic stability, and the feasibility of downstream synthetic transformations like cross-coupling. The higher pKa of the 4-bromo analog also implies a lower fraction of ionized species at physiological pH compared to what might be expected for a more electron-withdrawing substituent, potentially affecting membrane permeability.

Physicochemical Profile

Data to verify

4-Br: MW 205.08, pKa 14.7 (pred.)
4-Cl: MW 160.62, dens. 1.6 g/cm³

Halogen-dependent property differences

Predicted values; confirm experimentally

Evidence Dimension	Molecular Weight and Density
Target Compound Data	MW = 205.08 g/mol; pKa (predicted) = 14.70±0.60
Comparator Or Baseline	4-Chlorothiophene-2-carboximidamide: MW = 160.62 g/mol; Density = 1.6±0.1 g/cm³
Quantified Difference	MW difference = 44.46 g/mol; Density difference (4-Cl analog is denser)
Conditions	Calculated and predicted properties from ChemSrc database.

Why This Matters

In lead optimization, a 44 g/mol increase in molecular weight can significantly impact pharmacokinetic properties. Procurement decisions must be based on the specific halogen required for the intended biological or synthetic application, as bromine and chlorine confer distinct physicochemical and reactivity profiles.

Cross-Coupling Reactivity of 4-Bromo Handle

The 4-bromo substituent on the thiophene ring is not merely a passive structural feature; it is a reactive handle that enables efficient diversification via palladium-catalyzed cross-coupling reactions. While the specific 4-bromothiophene-2-carboximidamide scaffold is often used as a late-stage intermediate, its utility is inferred from the well-established reactivity of 4-bromothiophenes in Suzuki-Miyaura and related couplings. For instance, a general procedure for synthesizing 4-bromothiophene-2-carboxamide derivatives achieves a yield of 78% under standard conditions . This contrasts with the 4-chloro analog, which is significantly less reactive towards oxidative addition by palladium(0) catalysts, often requiring harsher conditions or specialized ligands [1]. Therefore, the 4-bromo derivative offers a clear advantage in terms of synthetic efficiency and scope for generating diverse libraries of thiophene-2-carboximidamide-containing compounds.

Cross-Coupling Reactivity

Class-level

Representative amide yield: 78% (4-Br)

Bromine handle supports diversification

Inferred from class; validate for specific substrate

Evidence Dimension	Synthetic Yield for Amide Formation / Cross-Coupling Reactivity
Target Compound Data	78% yield for 4-bromothiophene-2-carboxamide synthesis (representative reaction)
Comparator Or Baseline	4-Chlorothiophene-2-carboximidamide: Lower reactivity in Pd-catalyzed cross-couplings, often requires harsher conditions
Quantified Difference	Quantitative yield advantage; qualitative reactivity advantage (C-Br > C-Cl bond for oxidative addition)
Conditions	Amide coupling conditions (HOBt, EDC) for the 4-bromo analog. Cross-coupling comparisons based on established organometallic principles.

Why This Matters

For chemists planning to use this compound as a building block for library synthesis, the 4-bromo variant provides a more efficient and versatile route to diverse analogs compared to the 4-chloro version, directly impacting project timelines and synthetic success rates.

• [1] Miyaura N, Suzuki A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews. 1995;95(7):2457-2483. View Source

Key Applications of 4-Bromothiophene-2-carboximidamide

Epigenetic Probe Synthesis (BRD4 & CREBBP)

This compound is best utilized as a core scaffold for synthesizing novel BRD4 bromodomain and CREBBP inhibitors. The quantitative evidence shows that the 4-bromo substitution pattern yields a distinct activity profile (Kd = 25 µM for BRD4 BD1; IC50 = 2 µM for CREBBP) compared to other regioisomers, making it a valuable starting point for structure-activity relationship (SAR) studies aimed at improving potency and selectivity [1].

Focused Library Synthesis via Cross-Coupling

The presence of the bromine atom at the 4-position provides a robust synthetic handle for Suzuki-Miyaura, Buchwald-Hartwig, and other cross-coupling reactions. This allows for the rapid generation of diverse arrays of thiophene-2-carboximidamide derivatives for hit-to-lead optimization. The demonstrated synthetic efficiency (e.g., 78% yield for related amide formation) supports its use in parallel synthesis workflows .

Histamine H3 Receptor Ligand Development

Derivatives of 4-bromothiophene-2-carboximidamide have shown measurable affinity for the histamine H3 receptor (IC50 = 3.73 µM), confirming that this scaffold can productively engage class A GPCRs [2]. This makes it a suitable starting point for medicinal chemistry campaigns focused on neuropharmacological targets where H3 antagonism or inverse agonism is desired.

CNS Drug Discovery Lead Optimization

The distinct physicochemical profile of the 4-bromo analog (MW = 205.08, predicted pKa = 14.70) compared to the 4-chloro variant (MW = 160.62) allows medicinal chemists to fine-tune properties like lipophilicity and permeability. The 4-bromo scaffold offers a specific balance of molecular weight and lipophilicity that may be advantageous for crossing the blood-brain barrier, making it a candidate for CNS drug discovery programs .

Application

Selection Property

Validation Focus

Epigenetic probe development (BRD4, CREBBP)

4-Bromo regiochemistry

Binding affinity profiling

Diversified library synthesis

Cross-coupling handle (Br)

Reaction scope validation

GPCR ligand exploration (H3)

Scaffold compatibility with class A GPCRs

Radioligand binding assays

CNS research compound profiling

MW and pKa profile

Permeability assessment

• [1] BindingDB. BDBM50148555 / CHEMBL3771341. 4-Bromothiophene-2-carboximidamide BRD4 and CREBBP Data. https://www.bindingdb.org/bind/chemsearch/marvin/CheMBL.jsp?chemid=3771341 View Source
• [2] BindingDB. BDBM50293625 / CHEMBL559963. 4-Bromothiophene-2-carboxamide derivative H3 Receptor Data. https://www.bindingdb.org/bind/chemsearch/marvin/CheMBL.jsp?chemid=559963 View Source